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Compound of Interest

Compound Name: Acetic acid, chloro(hydroxyiMino)-

CAS No.: 14337-42-9

Cat. No.: B597289

Get Quote

For the diligent researcher, scientist, or drug development professional, the commitment to

safety extends beyond the synthesis and application of novel compounds to their responsible

disposal. Acetic acid, chloro(hydroxyimino)- (CAS No. 14337-42-9), a bifunctional organic

molecule, requires meticulous handling not only during its use but also through its entire

lifecycle, culminating in its final disposal. This guide provides an in-depth, procedural

framework for the safe management and disposal of this compound, grounded in established

chemical principles and regulatory standards. Our objective is to empower laboratory personnel

with the knowledge to manage this chemical waste stream safely, ensuring both personal and

environmental protection.

Hazard Profile and Risk Assessment: Understanding
the Compound
Acetic acid, chloro(hydroxyimino)- is an unlisted hazardous waste, meaning it does not have

its own specific EPA hazardous waste code. However, its chemical structure suggests it will

exhibit hazardous characteristics, namely Toxicity and Corrosivity.[1][2] The molecule combines

the hazards of a chlorinated organic acid with those of an oxime derivative.
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Corrosivity (Characteristic Waste D002): The presence of the carboxylic acid group makes

the compound corrosive.[3] The parent compound, chloroacetic acid, is known to cause

severe skin burns and eye damage.[4][5][6]

Toxicity: Chloroacetic acid is classified as toxic if swallowed, in contact with skin, or if

inhaled.[4][5] Organochlorine compounds, as a class, are often persistent and can pose

long-term environmental risks.[7]

Reactivity and Stability: Oximes can be unstable and may decompose upon heating. The

ethyl ester of this compound, Ethyl 2-chloro-2-(hydroxyimino)acetate, is known to be

incompatible with strong oxidizing agents and strong bases.[8] Hazardous decomposition

products upon heating include toxic gases such as carbon monoxide, carbon dioxide,

nitrogen oxides (NOx), and hydrogen chloride gas.[8]

Quantitative Hazard Summary
Hazard
Classification

GHS Code (Inferred
from Analogs)

Description Source(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
H301, H311, H331

Toxic if swallowed, in

contact with skin, or if

inhaled.

[4][5][6]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage.

[4][5][6]

Serious Eye Damage H318
Causes serious eye

damage.
[8]

Respiratory

Sensitization
H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[8]

Aquatic Hazard

(Acute)
H400

Very toxic to aquatic

life.
[5]
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Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Proper handling is the first step in a safe disposal workflow. All operations involving Acetic
acid, chloro(hydroxyimino)-, including transfer to a waste container, must be conducted in a

well-ventilated area, preferably inside a certified chemical fume hood.[4]

Mandatory PPE includes:

Eye Protection: Chemical splash goggles are required. For tasks with a high splash risk, a

face shield should be worn in addition to goggles.[2][9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves

should be inspected for integrity before each use.[2][4]

Body Protection: A flame-resistant laboratory coat must be worn.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator is necessary.[4]

Spill Management Protocol
Accidental spills must be managed immediately to mitigate exposure and environmental

contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure

adequate ventilation. Do not attempt to clean up a large spill without appropriate training and

PPE.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

For liquid spills, use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[4]

Collection: Using non-sparking tools, carefully collect the spilled material and absorbent into

a suitable, sealable container clearly labeled as "Hazardous Waste."[4]
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Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

(wipes, absorbents) are also considered hazardous waste and must be placed in the labeled

waste container.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Step-by-Step Disposal Procedure
The primary and required method for disposal is through a licensed hazardous waste

management company.[10] In-laboratory pre-treatment may be considered only by trained

personnel to reduce the immediate hazards of corrosivity before collection, thereby making the

waste safer to store and handle.

Workflow for Disposal of Acetic Acid,
Chloro(hydroxyimino)-
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Phase 1: Preparation & Assessment

Phase 2: Pre-Treatment (Small Quantities, Trained Personnel ONLY)

Phase 3: Final Containment & Disposal

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a certified
chemical fume hood

Assess quantity of waste
(Small vs. Large)

Prepare a cold solution of
Sodium Bicarbonate (5-10%)

Small quantity &
corrosivity reduction desired

Transfer neutralized slurry or
untreated waste to a designated

Hazardous Waste container

Large quantity or
no pre-treatment

Slowly and with stirring,
add the acidic waste to the bicarbonate solution

Monitor for gas evolution (CO2).
Control addition rate.

Check pH with test strips.
Adjust to pH 5.5 - 9.0

Proceed to collection

Label container clearly:
'Hazardous Waste, Acetic acid, chloro(hydroxyimino)-'

and list all constituents

Store container in a secure
Satellite Accumulation Area (SAA)

Contact EHS for waste pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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